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Compound of Interest

Compound Name: p-Azido-L-phenylalanine

Cat. No.: B1664156 Get Quote

Essential Safety and Handling Guide for p-
Azido-L-phenylalanine
For researchers, scientists, and drug development professionals, the safe handling and

disposal of p-Azido-L-phenylalanine are paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure laboratory

safety and build trust in chemical handling protocols.

Chemical Identifier:

Name: p-Azido-L-phenylalanine

CAS Number: 33173-53-4[1][2]

Molecular Formula: C₉H₁₀N₄O₂[1]

Molecular Weight: 206.20 g/mol [1]

Hazard Assessment
p-Azido-L-phenylalanine is an amino acid derivative that contains an azide functional group.

Organic azides are energetic compounds and must be handled with care due to their potential

for explosive decomposition under certain conditions such as heat, shock, friction, or light.[3]

While the risk can be reduced with a higher molecular weight and carbon-to-nitrogen ratio, all
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azide-containing compounds should be treated with caution.[3] The azide group also imparts

toxicity comparable to cyanides.[3]

GHS Hazard Statements:

H302: Harmful if swallowed[2][4][5]

H315: Causes skin irritation[2][4][5]

H319: Causes serious eye irritation[2][4][5]

H335: May cause respiratory irritation[5]

H242: Heating may cause a fire

Personal Protective Equipment (PPE)
A stringent personal protective equipment protocol is mandatory when handling p-Azido-L-
phenylalanine.
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Task Required PPE
Additional
Recommendations

Receiving & Unpacking
• Safety glasses• Nitrile gloves•

Lab coat

• Inspect the container for any

signs of damage or leakage in

a well-ventilated area.

Weighing & Aliquoting

• Safety goggles or glasses•

Face shield• Double nitrile

gloves• Flame-resistant lab

coat

• Mandatory use of a chemical

fume hood.• Use anti-static

weighing boats and non-metal

(plastic or ceramic) spatulas.[3]

[6]• A blast shield is

recommended for larger

quantities.[3]

Solution Preparation

• Chemical splash goggles•

Double nitrile gloves• Flame-

resistant lab coat

• Work within a certified

chemical fume hood.[6]• Avoid

using halogenated solvents

which can form explosive

compounds.[3]

Spill Cleanup

• Safety goggles• Face shield•

Chemical-resistant gloves• Lab

coat or chemical-resistant

apron• Respiratory protection

(as needed)

• Have a spill kit appropriate

for azide-containing

compounds readily available.

Waste Disposal
• Safety goggles• Chemical-

resistant gloves• Lab coat

• Handle all waste in a

designated and well-ventilated

area, preferably within a fume

hood.

Experimental Protocols: Handling Procedures
Storage:

Store at -20°C in a dry place.[1]

Keep containers tightly closed and store in a cool, dry, well-ventilated area.[5][7]
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Store away from incompatible materials such as heat, sparks, light, metals, and acids.[7][8]

Do not store on metal shelves.[7][9]

Label containers clearly with the chemical name, hazard symbols, and date of receipt.[3]

Handling:

Avoid all personal contact, including inhalation.[5]

Use the smallest feasible quantity of the material.[10]

Work behind a blast shield, especially when heating or handling larger quantities.[8][10]

Do not use metal spatulas or ground glass joints to avoid the formation of shock-sensitive

metal azides.[6] Use plastic or ceramic spatulas.[6]

Avoid heating the compound unless absolutely necessary and with appropriate safety

measures in place.[3]

When dissolving, add the solid to the solvent slowly.[3]

Spill Procedure:

Small Spills: For small spills, do not use metal instruments for cleanup.[9] Wipe up solutions

with chemical absorbent pads.[9] Cover solids with sand, sweep up, and place in a non-

metal container for disposal.[9] Clean the spill area with a soap and water solution.[3][9]

Large Spills: In case of a large spill, evacuate the laboratory immediately and alert your

supervisor and the institutional safety office.[3]

Disposal Plan
Proper disposal of azide-containing waste is critical to prevent the formation of explosive metal

azides in plumbing.[6]

Waste Segregation:
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All waste contaminated with p-Azido-L-phenylalanine, including gloves, pipette tips, and

empty containers, must be collected in a designated, clearly labeled, non-metal hazardous

waste container.[6]

Aqueous Waste:

NEVER pour azide-containing solutions down the drain.[6] This can lead to the formation of

highly explosive lead or copper azides in the pipes.[6]

Collect all aqueous waste in a designated, sealed, and labeled non-metal container.

Solid Waste:

Collect all contaminated solid waste (e.g., pipette tips, weighing paper, gloves) in a separate,

sealed, and labeled plastic bag or container.[3]

Final Disposal:

Dispose of all waste through your institution's environmental health and safety (EHS) office

or a licensed hazardous waste disposal company.[8]

Visual Safety Workflow
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Safe Handling Workflow for p-Azido-L-phenylalanine
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Caption: Workflow for safe handling, disposal, and spill response for p-Azido-L-
phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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